molecular formula C21H29N5O3 B1148525 exo-Hydroxytandospirone CAS No. 117210-21-6

exo-Hydroxytandospirone

Cat. No. B1148525
CAS RN: 117210-21-6
M. Wt: 399.49
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

Analytical reference standard for Tandospirone metabolite

Scientific Research Applications

Hematopoietic Stem Cell Proliferation

A study by Nečas, Ponka, and Neuwirt (1976) using Hydroxyurea, a compound related to exo-Hydroxytandospirone, explored the proliferation rate of hematopoietic stem cells in mice. This research is significant for understanding the behavior of stem cells, especially after irradiation or transplantation, highlighting potential applications in regenerative medicine and treatment of radiation injuries (Nečas, Ponka, & Neuwirt, 1976).

Neuroendocrine and Neuroimaging Studies

Tandospirone, closely related to exo-Hydroxytandospirone, has been used to study neuroendocrine responses and 5-HT1A receptor binding in the human brain using positron emission tomography (PET). This research by Nakayama et al. (2002) contributes to our understanding of neuroendocrine mechanisms and brain receptor dynamics, which are crucial in developing treatments for neurological and psychiatric disorders (Nakayama et al., 2002).

Medicinal Inorganic Chemistry

Thompson, Barta, and Orvig (2006) explored the medicinal applications of hydroxypyrones and hydroxypyridinones, classes of compounds related to exo-Hydroxytandospirone. Their research focuses on developing metallocomplexes for various medicinal applications, including iron removal or supplementation and imaging applications, highlighting the versatility of these compounds in therapeutic contexts (Thompson, Barta, & Orvig, 2006).

Exosome Research in Cancer and Neurodegenerative Diseases

Recent studies have focused on the use of exosomes for therapeutic applications. Wei et al. (2019) investigated exosome-loaded doxorubicin for osteosarcoma treatment, demonstrating the potential of exosomes as carriers for chemotherapeutic drugs. Similarly, Soliman et al. (2021) discussed the use of exosomes in diagnosing and treating Alzheimer's Disease, showcasing their low immunogenicity and efficiency as drug delivery vehicles (Wei et al., 2019); (Soliman et al., 2021).

properties

CAS RN

117210-21-6

Product Name

exo-Hydroxytandospirone

Molecular Formula

C21H29N5O3

Molecular Weight

399.49

Origin of Product

United States

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